Cas no 1676-90-0 (Boc-Asp(OtBu)-OH)
Boc-Asp(OtBu)-OH is a protected derivative of aspartic acid, widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group safeguards the α-amino functionality, while the tert-butyl (OtBu) ester protects the β-carboxylic acid group, ensuring selective deprotection during solid-phase or solution-phase peptide assembly. This compound enhances synthetic efficiency by minimizing side reactions and improving solubility in organic solvents. Its stability under acidic and basic conditions makes it suitable for orthogonal protection strategies. Boc-Asp(OtBu)-OH is particularly valuable in constructing complex peptides and modified biomolecules, offering high purity and reliable performance in research and pharmaceutical applications.
Boc-Asp(OtBu)-OH structure
Product Name:Boc-Asp(OtBu)-OH
CAS No:1676-90-0
MF:C13H23NO6
MW:289.32482457161
MDL:MFCD00076912
CID:41783
PubChem ID:135727362
Update Time:2025-06-06
Boc-Asp(OtBu)-OH Chemical and Physical Properties
Names and Identifiers
-
- Boc-Asp(OBut)
- boc-L-aspartic acid 4-tert-butyl ester
- Boc-Asp(OtBu)-OH
- N-(tert-Butoxycarbonyl)-L-aspartic acid β-tert butyl ester
- 4-tert-Butyl N-(tert-Butoxycarbonyl)-L-aspartate
- BOC-Asp(OBut)-OH
- N-Alpha-t-Boc-L-aspartic acid beta-t-butyl ester
- N-tert-Butyloxycarbonyl-L-aspartic Acid β-tert-Butyl Ester
- 4-tert-Butyl N-Boc-L-aspartate
- N-(tert-Butoxycarbonyl)-L-aspartic Acid 4-tert-Butyl Ester
- N-Alpha-t-Boc-L-aspartic
- N-Boc-L-aspartic Acid 4-tert-Butyl Ester
- L-BOC-ASP(OTBU)-OH
- BOC-L-ASP(TBU)-OH
- BOC-L-ASP(OTBU)-OH
- BOC-ASPARTIC ACID(OTBU)-OH
- (Tert-Butoxy)Carbonyl Asp(OtBu)-OH
- BOC-L-ASPARTIC ACID-BETA-T-BUTYL ESTER
- Boc-L-aspartic acid-beta-tert-butyl ester
- Boc-L-aspartic acid ?-tert-butyl ester99%
- (S)-4-(tert-Butoxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
- Boc-Asp(But)
- PubChem12101
- N-Boc-Asp(O-t-Bu)OH
- BOC--Asp(OtBu)--OH
- KSC498G3P
- PHJDCONJXLIIPW-QMMMGPOBSA-N
- Boc-L-aspar
- (S)-2-tert-butoxycarbonylamino-succinic acid 4-tert-butyl ester
- N-tert-butoxycarbonyl-L-aspartic acid 4-tert-butyl ester
- SCHEMBL343678
- (2S)-4-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
- N-tert-Butyloxycarbonyl-L-aspartic Acid b-tert-Butyl Ester
- tert-Butyloxycarbonyl-L-aspartic acid 4-tert-butyl ester
- MFCD00076912
- Boc-Asp(OtBu)-OH, >=99.0% (sum of enantiomers, TLC)
- EN300-386209
- AM20090006
- AKOS015909633
- (S)-4-tert-butoxy-2-(tert-butoxycarbonylamino)-4-oxobutanoic acid
- CS-W002326
- N-alpha-t-Butyloxycarbonyl-L-aspartic acid beta-t-butylester
- AKOS015924099
- M03268
- GS-3226
- J-010387
- 2-(Cyclohepta-2,4-dienyl)-1,3-diphenylpropane-1,3-dione
- (S)-4-t-butoxy-2-(t-butoxycarbonylamino)-4-oxobutanoic acid
- DTXSID80426683
- (2S)-4-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoic acid
- HY-W002326
- 1676-90-0
- Boc-L-aspartic acid 4-tert-butylester
- DB-007318
- (S)-4-tert-Butoxy-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid; 4-tert-Butyl (S)-2-tert-butoxycarbonylaminosuccinate 98%
- (2S)-4-(tert-butoxy)-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid
-
- MDL： MFCD00076912
- Inchi： 1S/C13H23NO6/c1-12(2,3)19-9(15)7-8(10(16)17)14-11(18)20-13(4,5)6/h8H,7H2,1-6H3,(H,14,18)(H,16,17)/t8-/m0/s1
- InChI Key： PHJDCONJXLIIPW-QMMMGPOBSA-N
- SMILES： O(C(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C
- BRN： 2336144
Computed Properties
- Exact Mass: 289.15300
- Monoisotopic Mass: 289.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.139
- Melting Point: 61.0 to 65.0 deg-C
- Boiling Point: 432.6°C at 760 mmHg
- Flash Point: 215.4℃
- Refractive Index: 1.47
- Solubility: Soluble in methanol and dimethyl sulfoxide.
- PSA: 101.93000
- LogP: 2.08700
- Specific Rotation: 2 º (c=1% in MeOH)
- Optical Activity: [α]20/D +2.0±0.4°, c = 1% in methanol
- Solubility: Not determined
Boc-Asp(OtBu)-OH Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： 24/25
- HazardClass：IRRITANT
- Storage Condition：0-10°C
Boc-Asp(OtBu)-OH Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Boc-Asp(OtBu)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM119416-100g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 97% | 100g |
$163 | 2021-06-09 | |
| Chemenu | CM119416-500g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 97% | 500g |
$561 | 2021-06-09 | |
| Fluorochem | M03268-1g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | M03268-5g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 98% | 5g |
￡14.00 | 2022-02-28 | |
| Fluorochem | M03268-10g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 98% | 10g |
￡27.00 | 2022-02-28 | |
| Fluorochem | M03268-25g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 98% | 25g |
￡56.00 | 2022-02-28 | |
| Fluorochem | M03268-100g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 98% | 100g |
￡150.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802333-1g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 95% | 1g |
￥30.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802333-5g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 95% | 5g |
￥63.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802333-25g |
Boc-Asp(OtBu)-OH |
1676-90-0 | 95% | 25g |
￥285.00 | 2022-09-02 |
Boc-Asp(OtBu)-OH Related Literature
-
Binita Chandra,Rajesh Subramaniam,Sanku Mallik,D. K. Srivastava Org. Biomol. Chem. 2006 4 1730
1676-90-0 (Boc-Asp(OtBu)-OH) Related Products
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